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Compound of Interest

Compound Name: Cytarabine-13C3

Cat. No.: B15559076 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of commercially available

high-purity Cytarabine-13C3, a stable isotope-labeled internal standard crucial for the accurate

quantification of the antineoplastic and antiviral agent cytarabine. This document details

available suppliers, their product specifications, relevant experimental protocols for its use, and

the biochemical pathways in which cytarabine is involved.

Commercial Suppliers and Product Specifications
High-purity Cytarabine-13C3 is available from several reputable suppliers specializing in

research chemicals and analytical standards. While specific purity values and analytical data

are lot-dependent and should be confirmed by consulting the Certificate of Analysis (CoA) from

the respective supplier, the following table summarizes the generally available information.
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Supplier
Product
Name

Catalog
Number
(Example
)

Stated
Purity

Molecular
Formula

CAS
Number
(Unlabele
d)

Notes

Cayman

Chemical

Cytarabine

-13C3
28805 ≥95%[1][2]

C6[13C3]H

13N3O5[1]

[2]

147-94-4

Intended

for use as

an internal

standard

for the

quantificati

on of

cytarabine

by GC- or

LC-MS.[3]

LGC

Standards

DL-

Cytarabine

-13C3

TRC-

C998102

Not

specified;

CoA

available

C6[13C3]H

13N3O5

Not

specified

Provides a

Certificate

of Analysis

with

detailed

information

upon

request.[4]

[5]

Santa Cruz

Biotechnol

ogy

Cytarabine

-13C3
sc-219423

Not

specified;

refer to

CoA[6]

C6(13C)3H

13N3O5[6]
147-94-4

Labeled

cytarabine

with

antineoplas

tic and

antiviral

properties.

[6]

MedchemE

xpress

Cytarabine

-13C3

HY-

109731S

Not

specified;

CoA

available

C6[13C3]H

13N3O5

Not

specified

13C

labeled

Cytarabine.
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United

States

Biological

DL-

Cytarabine

-13C3

C9800-

13.3

Not

specified

Not

specified

Not

specified

Labeled

Cytarabine,

a selective

inhibitor of

DNA

synthesis.

Sinco

Pharmache

m Inc.

Cytarabine

-13C3
C23448

Not

specified

C9H13N3

O5

147-94-4

(non-

labelled)

Pharmaffili

ates

Cytarabine

-13C3 5'-

Monophos

phate

Not

specified

Not

specified

C613C3H1

4N3O8P

7075-11-8

(unlabeled)

A labeled

derivative

of

Cytarabine.

Clinivex

DL-

Cytarabine

-13C3

RCLS2L12

5919

Not

specified;

CoA

available

C613C3H1

3N3O5

Not

specified

For

laboratory

use only.

Experimental Protocols
Quantification of Cytarabine in Biological Matrices using
LC-MS/MS
This protocol outlines a general procedure for the quantitative analysis of cytarabine in plasma

samples using Cytarabine-13C3 as an internal standard.

2.1.1. Sample Preparation

Blood Collection and Stabilization: To prevent the enzymatic degradation of cytarabine by

cytidine deaminase in blood samples, it is crucial to add an inhibitor like tetrahydrouridine

immediately after collection.[7]

Protein Precipitation: To 100 µL of plasma, add 300 µL of acetonitrile containing the internal

standard, Cytarabine-13C3, at a known concentration.
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Vortex and Centrifuge: Vortex the mixture for 1 minute to precipitate proteins. Centrifuge at

10,000 x g for 10 minutes.

Supernatant Collection: Carefully transfer the supernatant to a new tube and evaporate to

dryness under a gentle stream of nitrogen.

Reconstitution: Reconstitute the residue in 100 µL of the mobile phase for LC-MS/MS

analysis.

2.1.2. LC-MS/MS Analysis

Liquid Chromatography (LC):

Column: A C18 reversed-phase column (e.g., 100 x 2.1 mm, 1.8 µm) is suitable for

separation.[7]

Mobile Phase: A gradient of 0.1% formic acid in water (A) and 0.1% formic acid in

acetonitrile (B).

Flow Rate: 0.3 mL/min.

Injection Volume: 5 µL.

Mass Spectrometry (MS/MS):

Ionization Mode: Electrospray Ionization (ESI), positive mode.

Multiple Reaction Monitoring (MRM): Monitor the following transitions:

Cytarabine: m/z 244.1 -> 112.1

Cytarabine-13C3: m/z 247.1 -> 115.1

Data Analysis: The concentration of cytarabine in the sample is determined by comparing

the peak area ratio of the analyte to the internal standard against a standard curve.

Workflow for Purity Assessment of Cytarabine-13C3
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The chemical and isotopic purity of Cytarabine-13C3 is critical for its use as an internal

standard. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR)

spectroscopy are key analytical techniques for this purpose.

2.2.1. Isotopic Purity Determination by HRMS

Sample Preparation: Prepare a dilute solution of Cytarabine-13C3 in a suitable solvent (e.g.,

methanol/water).

Mass Spectrometry Analysis: Infuse the sample directly into a high-resolution mass

spectrometer (e.g., Orbitrap or Q-TOF).

Data Analysis: Acquire the mass spectrum and determine the relative abundance of the M+0,

M+1, M+2, and M+3 peaks to calculate the isotopic enrichment of 13C.[8][9]

2.2.2. Chemical Purity Determination by HPLC-UV and 1H-NMR

HPLC-UV:

Develop a gradient HPLC method using a C18 column to separate Cytarabine-13C3 from

any potential impurities.

Use a UV detector to quantify the peak area of the main compound relative to any impurity

peaks.

1H-NMR:

Dissolve a known amount of the sample in a suitable deuterated solvent (e.g., DMSO-d6).

Acquire the 1H-NMR spectrum and integrate the peaks corresponding to Cytarabine-
13C3 and any identifiable impurities.

Signaling Pathways and Logical Relationships
Mechanism of Action of Cytarabine
Cytarabine is a pyrimidine nucleoside analog that, upon entering the cell, is phosphorylated to

its active triphosphate form, ara-CTP. Ara-CTP then competitively inhibits DNA polymerase,
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leading to the termination of DNA chain elongation and ultimately inducing apoptosis in rapidly

dividing cancer cells.
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Caption: Intracellular activation of Cytarabine to ara-CTP and inhibition of DNA synthesis.

Synthesis Workflow for 13C-Labeled Pyrimidine
Nucleosides
The synthesis of Cytarabine-13C3 generally involves the incorporation of 13C-labeled

precursors into the pyrimidine ring. A generalized workflow for the synthesis of 13C-labeled

pyrimidine nucleosides is outlined below. Specific protocols for Cytarabine-13C3 may vary.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://pubmed.ncbi.nlm.nih.gov/12608803/
https://pubmed.ncbi.nlm.nih.gov/12608803/
https://www.bioscience.co.uk/product~968335
https://www.caymanchem.com/product/28805/cytarabine-13c3
https://www.lgcstandards.com/RU/ru/DL-Cytarabine-13C3/p/TRC-C998112
https://www.lgcstandards.com/GB/en/Cytarabine/p/DRE-C11926000
https://www.scbt.com/p/cytarabine-13c3
https://pubmed.ncbi.nlm.nih.gov/21756093/
https://pubmed.ncbi.nlm.nih.gov/21756093/
https://pubmed.ncbi.nlm.nih.gov/36479749/
https://pubmed.ncbi.nlm.nih.gov/36479749/
https://pubmed.ncbi.nlm.nih.gov/36479749/
https://www.researchgate.net/publication/366106274_Rapid_characterization_of_isotopic_purity_of_deuterium-labeled_organic_compounds_and_monitoring_of_hydrogen-deuterium_exchange_reaction_using_electrospray_ionization-high-resolution_mass_spectrometry
https://www.benchchem.com/product/b15559076#commercial-suppliers-of-high-purity-cytarabine-13c3
https://www.benchchem.com/product/b15559076#commercial-suppliers-of-high-purity-cytarabine-13c3
https://www.benchchem.com/product/b15559076#commercial-suppliers-of-high-purity-cytarabine-13c3
https://www.benchchem.com/product/b15559076#commercial-suppliers-of-high-purity-cytarabine-13c3
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15559076?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15559076?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15559076?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

